Cas no 1334405-41-2 (5-Chloro-2-methylpyridine-3-boronic acid)

• Product Name: 5-Chloro-2-methylpyridine-3-boronic acid
• CAS No: 1334405-41-2
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 4935133
• PubChem ID: 129919397
• Update Time: 2024-11-07

5-Chloro-2-methylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• CC1=NC=C(Cl)C=C1B(O)O
• 5-Chloro-2-methylpyridine-3-boronic acid
• (5-chloro-2-methylpyridin-3-yl)boronic acid
• 1334405-41-2
• 5-chloro-2-methylpyridin-3-ylboronic acid

• Inchi： 1S/C6H7BClNO2/c1-4-6(7(10)11)2-5(8)3-9-4/h2-3,10-11H,1H3
• InChI Key： MDESFWOQBQFCBN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C(B(O)O)=C1

Computed Properties

• Exact Mass: 171.0258363g/mol
• Monoisotopic Mass: 171.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4